4-Chloro-5-(benzylamino)-2-i-propyl-3(2H)pyridazinone

• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol
• IUPAC Name: 5-(benzylamino)-4-chloro-2-propan-2-ylpyridazin-3-one
• InChI: InChI=1S/C14H16ClN3O/c1-10(2)18-14(19)13(15)12(9-17-18)16-8-11-6-4-3-5-7-11/h3-7,9-10,16H,8H2,1-2H3
• InChI Key: IMELWPLGZSCFMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C(=C(C=N1)NCC2=CC=CC=C2)Cl

Description

4-Chloro-5-(benzylamino)-2-i-propyl-3(2H)pyridazinone is a useful research compound. Its molecular formula is C14H16ClN3O and its molecular weight is 277.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 6 ml of dry dimethylformamide, 1.875 g of 4-chloro-5-amino-2-i-propyl-3(2H)pyridazinone was dissolved. 0.48 g of sodium hydride (50% mineral oil suspension) was added thereto at a temperature of from 5° to 10° C., and the mixture was stirred for about 30 minutes. Then, 1.4 g of benzyl chloride was dropwise added thereto at the same temperature. After the dropwise addition, the mixture was stirred at room temperature for 2 hours. To the reaction solution, 50 ml of benzene and 30 ml of a 10% hydrochloric acid aqueous solution were added, and the mixture was vigorously shaken. The organic layer was washed with water, and dried, and then the solvent was distilled off. The crude crystals thereby obtained were recrystallized from ethyl ether to obtain 2.3 g of the above identified compound having a melting point of from 131° to 132° C.